Cas no 588685-93-2 (5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 588685-93-2
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• MDL: MFCD03423432
• CID: 869604
• Update Time: 2026-04-29

5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-Dimethylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(4,5-Dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(4,5-dimethylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AC1NLYLE
• ALBB-003181
• BBL016751
• CTK6C5883
• MolPort-001-574-197
• STK434018
• 5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423432
• Inchi： InChI=1S/C9H11N3S2/c1-5-6(2)14-4-7(5)8-10-11-9(13)12(8)3/h4H,1-3H3,(H,11,13)
• InChI Key： YEQRMXBSHBPNAE-UHFFFAOYSA-N
• SMILES： CC1=C(C)SC=C1C2=NN=C(N2C)S

Computed Properties

• Exact Mass: 225.03963
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.39
• Boiling Point: 321.3°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.718
• PSA: 27.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles